Cas no 1803889-24-8 (5-(Difluoromethoxy)-2-mercaptophenylpropanal)

• Product Name: 5-(Difluoromethoxy)-2-mercaptophenylpropanal
• CAS No: 1803889-24-8
• MF: C₁₀H₁₀F₂O₂S
• MW: 232.247008800507
• CID: 4961863
• Update Time: 2025-06-12

5-(Difluoromethoxy)-2-mercaptophenylpropanal Chemical and Physical Properties

Names and Identifiers

• 5-(Difluoromethoxy)-2-mercaptophenylpropanal

• Inchi： 1S/C10H10F2O2S/c1-6(5-13)8-4-7(14-10(11)12)2-3-9(8)15/h2-6,10,15H,1H3
• InChI Key： XDVWAYLLLORRSS-UHFFFAOYSA-N
• SMILES： SC1=CC=C(C=C1C(C=O)C)OC(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 214
• XLogP3: 3
• Topological Polar Surface Area: 27.3

Additional information on 5-(Difluoromethoxy)-2-mercaptophenylpropanal

Introduction to 5-(Difluoromethoxy)-2-mercaptophenylpropanal (CAS No. 1803889-24-8)

5-(Difluoromethoxy)-2-mercaptophenylpropanal is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, identified by its CAS number 1803889-24-8, features a unique structural framework that combines a difluoromethoxy group with a phenylpropanal backbone, making it a versatile intermediate in the synthesis of various biologically active molecules. The presence of both a thiol and an aldehyde functional group further enhances its reactivity, making it a valuable building block for drug discovery and material science applications.

The compound's molecular structure, characterized by the presence of a mercaptophenyl moiety, positions it as a potential candidate for developing novel therapeutic agents. The difluoromethoxy group is particularly noteworthy, as fluorinated compounds are often associated with enhanced metabolic stability and improved pharmacokinetic properties. This feature has led to extensive research into fluorinated derivatives as pharmacologically relevant entities.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of fluorinated aromatic compounds due to their demonstrated efficacy in modulating biological pathways. The combination of the difluoromethoxy and mercaptophenyl groups in 5-(Difluoromethoxy)-2-mercaptophenylpropanal suggests potential applications in the development of small-molecule inhibitors targeting various diseases, including cancer and inflammatory disorders. The aldehyde functionality further extends its utility as a precursor for condensation reactions, enabling the synthesis of more complex heterocyclic structures.

The synthesis of 5-(Difluoromethoxy)-2-mercaptophenylpropanal involves multi-step organic transformations that highlight the compound's synthetic flexibility. Key steps typically include the introduction of the difluoromethoxy group via nucleophilic substitution reactions, followed by functionalization at the phenyl ring to incorporate the thiol moiety. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve high regioselectivity and yield, ensuring the purity of the final product.

The compound's reactivity also makes it an attractive candidate for exploring novel synthetic methodologies. Researchers have leveraged its thiol and aldehyde groups to develop new catalytic systems for asymmetric synthesis, aiming to produce enantiomerically pure compounds with high pharmaceutical relevance. Such advancements underscore the importance of 5-(Difluoromethoxy)-2-mercaptophenylpropanal in driving innovation in synthetic chemistry.

Recent studies have begun to elucidate the biological activity of derivatives derived from 5-(Difluoromethoxy)-2-mercaptophenylpropanal. Preliminary investigations suggest that certain modifications at the phenyl ring can lead to compounds with significant anti-inflammatory and anti-proliferative effects. These findings align with broader trends in medicinal chemistry where structural modifications are systematically explored to optimize biological activity.

The role of computational chemistry in designing and optimizing derivatives of 5-(Difluoromethoxy)-2-mercaptophenylpropanal cannot be overstated. Molecular modeling techniques have been instrumental in predicting binding affinities and identifying lead compounds for further experimental validation. This interdisciplinary approach combines experimental expertise with computational power, accelerating the drug discovery process.

The industrial significance of this compound is further highlighted by its potential applications in material science. Fluorinated aromatic compounds are known for their unique electronic properties, making them suitable for use in organic electronics and advanced materials. The thiol group in 5-(Difluoromethoxy)-2-mercaptophenylpropanal offers additional opportunities for surface functionalization, enabling the development of novel materials with tailored properties.

In conclusion, 5-(Difluoromethoxy)-2-mercaptophenylpropanal (CAS No. 1803889-24-8) represents a promising intermediate with diverse applications in pharmaceuticals and materials science. Its unique structural features, including the difluoromethoxy, mercaptophenyl, and aldehyde functionalities, make it a valuable scaffold for developing innovative therapeutics and advanced materials. As research continues to uncover new synthetic pathways and biological activities, this compound is poised to play an increasingly important role in scientific endeavors across multiple disciplines.